1-Dimethylphosphoryl-3-fluorobenzene

• IUPAC Name: 1-dimethylphosphoryl-3-fluorobenzene
• InChI: InChI=1S/C8H10FOP/c1-11(2,10)8-5-3-4-7(9)6-8/h3-6H,1-2H3
• InChI Key: IQSFNVZHXDRRFG-UHFFFAOYSA-N
• Canonical SMILES: CP(=O)(C)C1=CC=CC(=C1)F
• Molecular Formula: C8H10FOP
• Molecular Weight: 172.14 g/mol
• CAS No.: 23588-14-9

Description

1-Dimethylphosphoryl-3-fluorobenzene, also known as (3-fluorophenyl)dimethylphosphine oxide, is an organophosphorus compound with the molecular formula C8H10FOP. This compound is characterized by the presence of a fluorine atom attached to a benzene ring, along with a dimethylphosphoryl group. It is commonly used in various chemical and industrial applications due to its unique properties.

Safety and Hazards

The compound is classified as a warning under the GHS07 pictogram. It has hazard statements H302, H315, H319, H335 indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing hands thoroughly after handling.

Preparation Methods

The synthesis of 1-Dimethylphosphoryl-3-fluorobenzene typically involves the reaction of 3-fluorobenzene with dimethylphosphine oxide under specific conditions. One common method includes the use of a catalyst to facilitate the reaction, ensuring high yield and purity. Industrial production methods may involve large-scale reactions in controlled environments to maintain consistency and quality of the final product .

Chemical Reactions Analysis

1-Dimethylphosphoryl-3-fluorobenzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can lead to the formation of simpler compounds by removing oxygen atoms.

Substitution: The fluorine atom in the benzene ring can be substituted with other functional groups using appropriate reagents. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions.

Scientific Research Applications

1-Dimethylphosphoryl-3-fluorobenzene has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-Dimethylphosphoryl-3-fluorobenzene involves its interaction with molecular targets through its functional groups. The dimethylphosphoryl group can participate in various chemical reactions, while the fluorine atom can influence the compound’s reactivity and stability. These interactions can affect biological pathways and molecular processes, making the compound useful in different applications.

Comparison with Similar Compounds

1-Dimethylphosphoryl-3-fluorobenzene can be compared with other similar compounds such as:

Fluorobenzene: Lacks the dimethylphosphoryl group, making it less reactive in certain chemical reactions.

Chlorobenzene: Contains a chlorine atom instead of fluorine, leading to different reactivity and applications.

Bromobenzene: Similar to chlorobenzene but with a bromine atom, affecting its chemical properties and uses. The presence of the dimethylphosphoryl group in this compound makes it unique and versatile for various applications.